Cas no 1521063-19-3 (4-(2-fluoro-3-methoxyphenyl)aniline)

• Product Name: 4-(2-fluoro-3-methoxyphenyl)aniline
• CAS No: 1521063-19-3
• MF: C₁₃H₁₂FNO
• MW: 217.238886833191
• CID: 6022613
• PubChem ID: 82810877
• Update Time: 2025-05-21

4-(2-fluoro-3-methoxyphenyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluoro-3-methoxyphenyl)aniline
• AKOS021129319
• EN300-1586114
• 2'-Fluoro-3'-methoxy-[1,1'-biphenyl]-4-amine
• 1521063-19-3
• A1-44176

• Inchi： 1S/C13H12FNO/c1-16-12-4-2-3-11(13(12)14)9-5-7-10(15)8-6-9/h2-8H,15H2,1H3
• InChI Key： URNQSXZDGBODMB-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=CC(=CC=1)N)OC

Computed Properties

• Exact Mass: 217.090292168g/mol
• Monoisotopic Mass: 217.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-(2-fluoro-3-methoxyphenyl)aniline

Recent Advances in the Study of 1521063-19-3 and 4-(2-fluoro-3-methoxyphenyl)aniline in Chemical Biology and Pharmaceutical Research

In recent years, the chemical compound 1521063-19-3 and its derivative, 4-(2-fluoro-3-methoxyphenyl)aniline, have garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug discovery and development, especially in targeting specific biological pathways. This research brief aims to provide an overview of the latest findings related to these compounds, focusing on their synthesis, biological activity, and therapeutic potential.

The compound 1521063-19-3, a small molecule with a unique chemical structure, has been identified as a promising candidate for modulating various biological processes. Recent studies have explored its role in inhibiting specific enzymes or receptors, which could lead to the development of novel therapeutics for diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The derivative, 4-(2-fluoro-3-methoxyphenyl)aniline, has been synthesized and evaluated for its pharmacological properties, showing potential as a building block for more complex drug molecules.

One of the key findings in recent research is the successful synthesis of 4-(2-fluoro-3-methoxyphenyl)aniline through optimized reaction conditions, which has improved yield and purity. This advancement is crucial for scaling up production for further preclinical and clinical studies. Additionally, computational modeling and in vitro assays have demonstrated the compound's affinity for specific protein targets, suggesting its utility in designing targeted therapies.

Further investigations into the mechanism of action of 1521063-19-3 have revealed its ability to interact with key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer. These insights have opened new avenues for developing combination therapies that could enhance the efficacy of existing treatments. Moreover, the compound's pharmacokinetic properties, including its stability and bioavailability, are currently under evaluation to assess its suitability for in vivo applications.

In conclusion, the ongoing research on 1521063-19-3 and 4-(2-fluoro-3-methoxyphenyl)aniline highlights their potential as valuable tools in chemical biology and drug discovery. The synthesis and characterization of these compounds, along with their demonstrated biological activities, provide a solid foundation for future studies aimed at translating these findings into clinical applications. Continued exploration of their therapeutic potential and optimization of their chemical properties will be essential for advancing their use in medicine.